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Compound of Interest

Compound Name: Benzyl lactate

Cat. No.: B1666779

Essential Safety and Handling Guide for Benzyl
Lactate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Benzyl lactate in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and compliant use of this
chemical.

Chemical Properties and Hazards

Benzyl lactate is a combustible liquid. While some safety data sheets (SDS) indicate it does
not meet the criteria for hazard classification under GHS (Globally Harmonized System), others
classify it as a skin and eye irritant, and potentially harmful if swallowed.[1][2][3][4][5] Due to
these conflicting classifications, it is crucial to handle Benzyl lactate with care, adhering to the
protective measures outlined below. Hazardous decomposition products, such as carbon
monoxide (CO) and carbon dioxide (CO2), can be released during combustion.

Quantitative Data Summary

For quick reference, the key quantitative properties of Benzyl lactate are summarized in the
table below.
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Property Value Citations
Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Appearance Colorless to yellowish liquid

Boiling Point 105-109 °C @ 0.1 mmHg

Flash Point >110°C/>230 °F

Density 1.12 g/mL at 25 °C

Water Solubility Insoluble / Immiscible

Operational and Safety Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety when handling
Benzyl lactate.

o Eye and Face Protection: Always wear chemical safety goggles with side shields that comply
with OSHA 29 CFR 1910.133 or European Standard EN166.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn to prevent skin
contact.

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashing, impervious clothing should be worn.

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required. However, in case of spills, insufficient ventilation, or exposure to
vapors or mists, a NIOSH-approved respirator with a particulate filter should be used.

Handling and Storage Plan

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.
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» Ventilation: Always handle Benzyl lactate in a well-ventilated area. A chemical fume hood is
recommended.

» Safe Handling Practices:

o

Avoid contact with skin, eyes, and clothing.

Prevent the formation of aerosols or mists.

[¢]

o

Wash hands thoroughly with soap and water after handling.

[e]

Eating, drinking, and smoking are strictly prohibited in the work area.

o

Use non-sparking tools and take precautionary measures against static discharge.

o Storage Conditions:

[e]

Store in a cool, dry, and well-ventilated place.

[e]

Keep containers tightly sealed to prevent leakage.

o

Store away from incompatible materials such as strong acids, alkalis, and oxidizing
agents.

o

Keep away from heat, sparks, and open flames.

Emergency and Spill Response

Immediate and appropriate action is essential in the event of a spill or exposure.

» Spill Cleanup Protocol:

[¢]

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.

[e]

Don PPE: Before addressing the spill, put on the appropriate PPE, including respiratory
protection if necessary.

[¢]

Containment: Prevent the spill from spreading and entering drains or waterways.
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o Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
diatomite.

o Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled
container for chemical waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

o First Aid Measures:

[¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water for at least 15 minutes. If irritation persists, seek medical
attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms occur, seek
medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
Seek immediate medical attention.

Disposal Plan

All waste containing Benzyl lactate must be treated as hazardous chemical waste.

o Waste Collection: Collect all Benzyl lactate waste, including contaminated materials from
spills, in a clearly labeled, sealed, and appropriate container.

o Disposal Procedure:
o Do not dispose of Benzyl lactate down the drain or in regular trash.

o Arrange for disposal through an approved and licensed hazardous waste disposal
company.
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o Follow all local, state, and federal regulations for hazardous waste disposal to ensure

complete and accurate classification and disposal.

o Contaminated packaging should be handled and disposed of in the same manner as the

chemical itself.

Workflow and Logic Diagrams

The following diagram illustrates the standard workflow for handling Benzyl lactate, from

preparation to disposal.
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Start:
Receive Benzyl Lactate

1. Preparation
- Review SDS
- Don appropriate PPE
- Prepare well-ventilated workspace

A

2. Handling & Use

- Use in fume hood
- Avoid contact and inhalation
- Follow experimental protocol

Spill or Exposure? Re-use

3. Temporary Storage
- Tightly seal container
- Store in cool, dry, ventilated area

Emergency Procedure

- Evacuate & Ventilate End of Use
- Follow First Aid/Spill Protocol

4. Waste Collection
- Collect liquid waste and
contaminated solids in
labeled, sealed containers

v

5. Decontamination
- Clean workspace and equipment
- Remove and properly store/dispose of PPE

\ 4

6. Final Disposal
- Arrange for pickup by
approved hazardous waste service

End:
Process Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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